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An In-depth Examination of the Chemical Structure, Physicochemical Properties, and Biological

Activities of a Marine-Derived Antiviral and Antimitotic Agent

Kelletinin A, a natural product isolated from the marine gastropod Buccinulum corneum, has

garnered interest within the scientific community for its notable antiviral and antimitotic

properties. This technical guide provides a comprehensive overview of Kelletinin A, focusing

on its chemical structure, physicochemical characteristics, and biological activities, tailored for

researchers, scientists, and professionals in drug development.

Chemical Structure and Properties
Kelletinin A is chemically identified as ribityl-pentakis(p-hydroxybenzoate). Its structure

consists of a central ribitol core, a five-carbon sugar alcohol, where each of the five hydroxyl

groups is esterified with a p-hydroxybenzoic acid moiety.

A definitive 2D chemical structure diagram for Kelletinin A is presented below, derived from its

systematic name.
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Antiviral and Antimitotic Assay Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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